Cas no 6312-53-4 (5-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1h,5h)-dione)

• Product Name: 5-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1h,5h)-dione
• CAS No: 6312-53-4
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 1645680
• PubChem ID: 237108
• Update Time: 2025-04-21

5-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1h,5h)-dione Chemical and Physical Properties

Names and Identifiers

• 5-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• 5-hydroxy-1,4-naphthalenedione
• Nsc40351
• 2,3-dihydrojuglone
• 5-hydroxy-1,2,3,4-tetrahydronaphthalene-1,4-dione
• 2,3-dihydro-5-hydroxynaphthalene-1,4-dione
• 2,3-dihydro-5-hydroxy-1,4-naphthalenedione
• 2,3-Dihydro-5-hydroxy-1,4-naphthoquinone
• BETA-HYDROJUGLONE
• DTXSID20979087
• 5-hydroxy-1,4-napthalenedione
• 1,4-Naphthalenedione, 2,3-dihydro-5-hydroxy-
• NSC-40351
• 6312-53-4
• SCHEMBL5793477
• 5-hydroxy-2,3-dihydronaphthalene-1,4-dione
• 5-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1h,5h)-dione

• Inchi： 1S/C10H8O3/c11-7-4-5-9(13)10-6(7)2-1-3-8(10)12/h1-3,12H,4-5H2
• InChI Key： VYTBDSUNRJYVHL-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(CC1)=O)O

Computed Properties

• Exact Mass: 176.04700
• Monoisotopic Mass: 176.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.35
• Boiling Point: 555°C at 760 mmHg
• Flash Point: 289.5°C
• Refractive Index: 1.643
• PSA: 54.37000
• LogP: 1.55140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones